Cas no 2092563-79-4 (4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine
• CAS No: 2092563-79-4
• MF: C₁₀H₁₂ClF₂N₃
• MW: 247.672187805176
• CID: 5723182
• PubChem ID: 121201125
• Update Time: 2025-06-29

4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-[3-(difluoromethyl)piperidin-1-yl]pyrimidine
• 4-chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine
• 2092563-79-4
• AKOS026709123
• F1907-4662
• Pyrimidine, 4-chloro-6-[3-(difluoromethyl)-1-piperidinyl]-
• 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine

• Inchi： 1S/C10H12ClF2N3/c11-8-4-9(15-6-14-8)16-3-1-2-7(5-16)10(12)13/h4,6-7,10H,1-3,5H2
• InChI Key： WYTDWXKMRZZBLX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCCC(C(F)F)C1

Computed Properties

• Exact Mass: 247.0687814g/mol
• Monoisotopic Mass: 247.0687814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 361.1±37.0 °C(Predicted)
• pka: 3.53±0.26(Predicted)

Additional information on 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine

Introduction to 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine (CAS No. 2092563-79-4)

4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2092563-79-4, is a significant compound in the realm of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its structural features and potential applications in drug discovery and medicinal chemistry. The compound’s molecular framework, featuring a chloro substituent at the 4-position and a piperidine ring linked via a difluoromethyl group at the 6-position, positions it as a versatile intermediate for synthesizing biologically active molecules.

The pyrimidine core is a fundamental scaffold in medicinal chemistry, widely recognized for its role in the development of various therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. Pyrimidines are structurally analogous to nucleic acid bases, making them integral to DNA and RNA synthesis. Consequently, compounds targeting pyrimidine-based enzymes or receptors have demonstrated efficacy in modulating cellular processes relevant to disease states.

In the context of 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine, the presence of a chloro group at the 4-position enhances its reactivity, facilitating further functionalization through nucleophilic substitution reactions. This characteristic makes it a valuable building block for constructing more complex pharmacophores. Additionally, the difluoromethyl group appended to the piperidine ring introduces fluorine atoms, which are well-documented for their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.

The piperidine moiety itself is another key feature contributing to the compound’s pharmacological potential. Piperidine derivatives are prevalent in approved drugs due to their favorable pharmacokinetic profiles and ability to modulate central nervous system (CNS) activity. For instance, several antipsychotic and antidepressant medications incorporate piperidine scaffolds. The integration of this motif into 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine suggests potential applications in CNS-targeted therapies or other therapeutic areas where piperidine-based structures are advantageous.

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance drug-like properties such as lipophilicity, solubility, and resistance to enzymatic degradation. In 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine, this group is strategically positioned adjacent to the pyrimidine ring, potentially allowing for interactions with biological targets that are sensitive to fluorine-mediated effects.

Current research endeavors in pharmaceutical development increasingly leverage computational chemistry and high-throughput screening methodologies to identify novel lead compounds. The structural attributes of 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine make it a promising candidate for such explorations. Its combination of reactive sites—such as the chloro group for further derivatization—and pharmacophoric elements like the pyrimidine and piperidine moieties—positions it as a versatile scaffold for designing molecules with tailored biological activities.

One particularly intriguing area of investigation involves exploring the compound’s potential as an intermediate in kinase inhibitor development. Kinases are enzymes critical to numerous cellular signaling pathways and are frequently implicated in cancer and inflammatory diseases. Pyrimidine-based kinase inhibitors have been successfully commercialized, underscoring the relevance of this scaffold. The presence of both chloro and difluoromethyl substituents in 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine could enable modifications aimed at optimizing interactions with specific kinase domains.

Moreover, the compound’s structure suggests potential applications beyond kinase inhibition. The piperidine ring could serve as an anchor for interactions with other biological targets, such as G-protein coupled receptors (GPCRs) or ion channels, which are key players in neurological disorders and cardiovascular diseases. Fluorine-containing pyrimidines have also shown promise in antiviral therapies due to their ability to disrupt viral replication mechanisms.

The synthesis of 4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Key synthetic strategies may include nucleophilic aromatic substitution reactions at the chloro-substituted pyrimidine core followed by functionalization of the piperidine nitrogen with a difluoromethyl group via cross-coupling or other transition-metal-catalyzed processes. Such synthetic routes underscore the compound’s feasibility as a starting material for further chemical exploration.

In conclusion,4-Chloro-6-(3-(difluoromethyl)piperidin-1-yl)pyrimidine (CAS No. 2092563-79-4) represents a compelling entity within pharmaceutical chemistry due to its structural versatility and potential therapeutic implications. Its combination of well-established pharmacophoric elements—the pyrimidine core,chloro group, and piperidine moiety—with modern drug design principles leveraging fluorinated moieties positions it as an attractive candidate for future drug development initiatives. Continued research into its derivatives and applications will likely uncover novel therapeutic opportunities across multiple disease areas.